Cas no 1185071-92-4 (3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride)

• Product Name: 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride
• CAS No: 1185071-92-4
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 1067945
• PubChem ID: 46735665
• Update Time: 2025-05-19

3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-([1,1'-Biphenyl]-4-yloxy)piperidine hydrochloride
• AKOS015844086
• 3-{[1,1'-BIPHENYL]-4-YLOXY}PIPERIDINE HYDROCHLORIDE
• 1185071-92-4
• 3-([1,1'-Biphenyl]-4-yloxy)piperidinehydrochloride
• 3-(4-phenylphenoxy)piperidine;hydrochloride
• 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride

• MDL： MFCD11100495
• Inchi： 1S/C17H19NO.ClH/c1-2-5-14(6-3-1)15-8-10-16(11-9-15)19-17-7-4-12-18-13-17;/h1-3,5-6,8-11,17-18H,4,7,12-13H2;1H
• InChI Key： UJNYGQNGFUDGBO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C2C=CC=CC=2)=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 289.1233420g/mol
• Monoisotopic Mass: 289.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride

3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1185071-92-4): An Overview of Its Properties and Applications

3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1185071-92-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is a hydrochloride salt of a piperidine derivative, characterized by a biphenyl moiety linked to a piperidine ring through an ether linkage. The combination of these structural elements imparts specific pharmacological properties that make it a valuable candidate for various drug development programs.

The chemical structure of 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride is defined by its biphenyl group, which is known for its rigidity and aromaticity, and the piperidine ring, which is a common motif in many bioactive molecules. The ether linkage between the biphenyl and piperidine moieties provides flexibility and enhances the compound's ability to interact with biological targets. This structural diversity allows for a wide range of potential biological activities, including receptor modulation, enzyme inhibition, and ion channel regulation.

Recent studies have explored the pharmacological properties of 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride in various contexts. One notable area of research is its potential as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in the pathophysiology of several psychiatric conditions.

In addition to its serotonin receptor modulation properties, 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and the development of new anticonvulsant drugs remains an important goal in pharmaceutical research. Preclinical studies have demonstrated that 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride exhibits anticonvulsant activity in animal models of epilepsy, suggesting its potential as a novel therapeutic agent for this condition.

The pharmacokinetic properties of 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride have also been studied to assess its suitability for clinical use. Pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical factors that influence the efficacy and safety of a drug. Research has shown that 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride has favorable ADME properties, with good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further development as an orally administered medication.

The safety profile of 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1185071-92-4) is a promising compound with diverse pharmacological properties that make it an attractive candidate for drug development. Its potential as a modulator of serotonin receptors and anticonvulsant agent highlights its therapeutic value in treating psychiatric disorders and epilepsy. Ongoing research continues to explore its full range of biological activities and clinical applications, underscoring its significance in the field of medicinal chemistry.